Cas no 90643-65-5 (3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid)
3-Methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid featuring an oxazole core substituted with methyl and isobutyl groups. This compound is of interest in synthetic organic chemistry due to its functionalized structure, which serves as a versatile intermediate for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The oxazole ring contributes to its stability, while the carboxylic acid moiety allows for further derivatization through amidation, esterification, or other coupling reactions. Its structural features make it suitable for applications in medicinal chemistry, particularly in the design of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and reactivity optimized for synthetic workflows.
90643-65-5 structure
Product Name:3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid
CAS No:90643-65-5
MF:C9H13NO3
MW:183.204422712326
MDL:MFCD11584322
CID:2182736
PubChem ID:28275752
Update Time:2025-06-07
3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid
- 3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid
- MFCD11584322
- CS-0330391
- 5-Isobutyl-3-methylisoxazole-4-carboxylicacid
- 90643-65-5
- 5-Isobutyl-3-methylisoxazole-4-carboxylic acid
- SB39775
- DB-263596
- AKOS006318856
-
- MDL： MFCD11584322
- Inchi： 1S/C9H13NO3/c1-5(2)4-7-8(9(11)12)6(3)10-13-7/h5H,4H2,1-3H3,(H,11,12)
- InChI Key： PAYRNPYQQKCATQ-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C(C)=N1)CC(C)C
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3Ų
3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM190970-1g |
5-isobutyl-3-methylisoxazole-4-carboxylic acid |
90643-65-5 | 95% | 1g |
$659 | 2021-08-05 | |
| TRC | I789305-10mg |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic Acid |
90643-65-5 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I789305-50mg |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic Acid |
90643-65-5 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | I789305-100mg |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic Acid |
90643-65-5 | 100mg |
$ 250.00 | 2022-06-04 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0529-1g |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid |
90643-65-5 | 96% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0529-5g |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid |
90643-65-5 | 96% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0529-500mg |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid |
90643-65-5 | 96% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0529-250mg |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid |
90643-65-5 | 96% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0529-100mg |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid |
90643-65-5 | 96% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0529-50mg |
5-Isobutyl-3-methyl-isoxazole-4-carboxylic acid |
90643-65-5 | 96% | 50mg |
1322.95CNY | 2021-05-07 |
3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:90643-65-5)3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid
Order Number:A1045153
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:19
Price ($):752.0
Email:sales@amadischem.com
3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
90643-65-5 (3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid) Related Products
- 134540-97-9(5-Tert-butyl-3-ethyl-1,2-oxazole-4-carboxylate)
- 144272-73-1(4-Isoxazolecarboxylic acid, 3-methyl-5-(1-methyl-2-phenylethyl)-, (±)-)
- 17147-43-2(4-Isoxazolecarboxylicacid, 5-methyl-3-propyl-)
- 69083-54-1(5-ethyl-3-methyl-1,2-oxazole-4-carboxylic acid)
- 216700-85-5(diethyl-1,2-oxazole-4-carboxylic acid)
- 99299-03-3(4-Isoxazolecarboxylic acid, 3-methyl-5-nonyl-)
- 875827-18-2(4-Isoxazolecarboxylicacid, 3,5-bis(1-methylethyl)-)
- 1094382-34-9(3-methyl-5-propyl-1,2-oxazole-4-carboxylic acid)
- 90087-36-8(3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid)
- 1263378-15-9(5-Sec-butyl-3-methyl-isoxazole-4-carboxylic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:90643-65-5)3-methyl-5-(2-methylpropyl)-1,2-oxazole-4-carboxylic acid
Purity:99%
Quantity:1g
Price ($):752.0